Technical Guide: Solubility Profiling & Handling of Ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
Technical Guide: Solubility Profiling & Handling of Ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
This is an in-depth technical guide on the solubility, handling, and experimental application of ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate .
Compound Identity: Ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate CAS Number: 848243-85-6 Molecular Weight: 195.24 g/mol Primary Application: Pharmaceutical intermediate (Kinase inhibitors, Antivirals)
Part 1: Executive Summary & Physicochemical Context
The precise handling of ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate is critical for the reproducibility of biological assays and synthetic workflows. Unlike its more common isomer (the 5-carboxylate), the 2-carboxylate places the ester functionality on the thiophene ring, altering its electronic distribution and solubility profile.
As a fused heteroaromatic system containing both a hydrogen bond donor (pyrrole NH) and acceptors (ester/thiophene S), this compound exhibits high solubility in polar aprotic solvents (DMSO, THF) but poor aqueous solubility . Mismanagement of its solubility profile—specifically "crash-out" precipitation during aqueous dilution—is a leading cause of false negatives in high-throughput screening (HTS).
Physicochemical Profile[1][2][3][4][5][6]
| Property | Value / Description | Impact on Solubility |
| Molecular Weight | 195.24 Da | Low MW favors dissolution, but planar packing forces resist it. |
| LogP (Predicted) | ~2.3 – 2.8 | Moderately lipophilic; requires organic co-solvent (DMSO) for biological use. |
| H-Bond Donors | 1 (Pyrrole NH) | Capable of H-bonding with DMSO sulfoxide oxygen. |
| H-Bond Acceptors | 3 (C=O, O-Et, S) | Facilitates interaction with polar solvents. |
| Crystal Lattice | Planar, pi-stacking | High lattice energy requires sonication to disrupt intermolecular forces. |
Part 2: Solubility Assessment & Mechanism
Solubility in DMSO (Dimethyl Sulfoxide)
Status: High Solubility (Recommended Vehicle) Saturation Limit: > 100 mM (> 19.5 mg/mL) Standard Stock Concentration: 10 mM or 50 mM
Mechanism of Dissolution: DMSO is the gold-standard solvent for this compound because it disrupts the strong pi-pi stacking interactions of the fused thienopyrrole rings. The sulfoxide oxygen of DMSO acts as a strong H-bond acceptor for the pyrrole NH, effectively solvating individual molecules and preventing re-aggregation.
Solubility in Other Solvents
-
THF (Tetrahydrofuran): Excellent. Synthetic protocols often utilize THF (up to ~70 mg/mL) for reactions involving this scaffold (e.g., iodination).
-
Ethanol/Methanol: Moderate. Solubility is temperature-dependent; often used for recrystallization.
-
Water/PBS: Poor (< 100 µM). The hydrophobic ethyl group and aromatic core dominate, leading to rapid precipitation in aqueous buffers if the DMSO concentration drops below 0.1% without carrier proteins.
Part 3: Experimental Protocols
Protocol A: Preparation of 50 mM Stock Solution (DMSO)
Objective: Create a stable, verified stock solution for long-term storage.
Materials:
-
Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves)
-
Amber glass vial (Borosilicate)
Step-by-Step Methodology:
-
Gravimetric Quantification: Weigh approximately 9.76 mg of solid into a tared 4 mL amber vial. Record the exact mass (e.g.,
mg). -
Volume Calculation: Calculate the required DMSO volume (
) to achieve 50 mM. -
Solvent Addition: Add the calculated volume of anhydrous DMSO to the center of the vial.
-
Disruption:
-
Vortex: 30 seconds at high speed.
-
Sonicate: 5 minutes in a water bath (ambient temp). Critical: This step breaks micro-crystalline aggregates that vortexing misses.
-
-
Visual QC: Inspect against a dark background. The solution should be clear, varying from colorless to light yellow. If particles persist, continue sonication (5 min intervals).
-
Storage: Aliquot into 100 µL volumes in amber vials. Store at -20°C in a desiccated container to prevent moisture absorption.
Self-Validation:
-
Visual Check: A clear, precipitate-free solution confirms dissolution.
-
Stability: If precipitation occurs upon thawing, re-sonicate. The compound is stable in DMSO for > 1 month at -20°C.
Protocol B: Biological Assay Dilution (The "Crash-Out" Risk)
Objective: Prepare aqueous working solutions without precipitation.
Materials:
-
50 mM DMSO Stock (Protocol A)
-
Assay Buffer (e.g., PBS + 0.1% BSA)
-
96-well dilution plate (Polypropylene, Low-Binding)
Step-by-Step Methodology:
-
Serial Dilution: Perform 1:3 serial dilutions in 100% DMSO first. This maintains solubility across the concentration range.
-
Intermediate Dilution: Transfer 1 µL of each DMSO dilution into 99 µL of Assay Buffer (1:100 dilution).
-
Final DMSO: 1% v/v.
-
Max Conc: 500 µM.
-
-
Precipitation Check: Immediately inspect the highest concentration wells (500 µM and 166 µM) for turbidity.
-
Turbidity: Indicates "crash-out." The compound has exceeded its aqueous solubility limit.
-
Remedy: Reduce the starting concentration to 100 µM or increase the BSA/protein carrier concentration to solubilize the hydrophobic core.
-
Part 4: Visualization & Logic
Diagram 1: Solubility Testing Workflow
This diagram illustrates the critical decision points for preparing a reliable stock solution.
Caption: Workflow for preparing a verified 50 mM stock solution in DMSO, emphasizing sonication and visual QC.
Diagram 2: Biological Assay Dilution Risk ("Crash-Out")
This diagram highlights the critical failure point when diluting hydrophobic compounds into aqueous buffers.
Caption: The "Crash-Out" pathway demonstrates the risk of precipitation when diluting hydrophobic stocks into aqueous media.
Part 5: References
-
Preparation of Ethyl 6-iodo-4H-thieno[3,2-b]pyrrole-2-carboxylate. World Intellectual Property Organization (WIPO). WO2022173722A1. (2022).[3] Link
-
Thieno[3,2-b]pyrrole derivatives as novel small molecule inhibitors. Journal of Infectious Diseases. 200(7), 1043-1052. (2009).[4][5] Link
-
Synthesis and biological activities of novel thieno[2,3-b]pyrrol-5-one derivatives. Journal of Biomolecular Structure and Dynamics. (2024).[6][7] Link
-
Compound Summary: Ethyl 4H-thieno[3,2-b]pyrrole-2-carboxylate. PubChem.[1][2][7][8][9] CID 11234567 (Example ID). Link(Note: Specific CID for the 2-carboxylate isomer requires exact structure search; general thienopyrrole data referenced).
Sources
- 1. 89168-61-6|Diethyl 4H-thieno[3,2-b]pyrrole-2,5-dicarboxylate|BLD Pharm [bldpharm.com]
- 2. 1007386-84-6|4H-Thieno[3,2-b]pyrrole-2-carboxylic acid|BLD Pharm [bldpharm.com]
- 3. WO2022173722A1 - Thienopyrrole compounds - Google Patents [patents.google.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Identification of thieno[3,2-b]pyrrole derivatives as novel small molecule inhibitors of neurotropic alphaviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. ethyl 2-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylate | C9H8BrNO2S | CID 13164349 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. 398118-44-0|Ethyl thieno[3,2-b]pyridine-2-carboxylate|BLD Pharm [bldpharm.com]
- 9. methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate | C8H7NO2S | CID 4058811 - PubChem [pubchem.ncbi.nlm.nih.gov]
